2-(3-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H17BrN4O4/c1-30-18-7-3-2-6-17(18)24-19(28)13-27-12-4-5-16(22(27)29)21-25-20(26-31-21)14-8-10-15(23)11-9-14/h2-12H,13H2,1H3,(H,24,28)
• InChI Key: NGMSCBRUHYFBFK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CN2C=CC=C(C2=O)C3=NC(=NO3)C4=CC=C(C=C4)Br
• Molecular Formula: C22H17BrN4O4
• Molecular Weight: 481.3 g/mol

Description

2-(3-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H17BrN4O4 and its molecular weight is 481.306. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Studies have shown that 1,3,4-oxadiazole derivatives exhibit significant antimicrobial properties. For instance, Gul et al. (2017) synthesized a series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides, which demonstrated variable antimicrobial activity against selected microbial species, highlighting their potential as antimicrobial agents (Gul et al., 2017).

Anticancer Properties

Another significant application of 1,3,4-oxadiazole derivatives is in anticancer research. Vinayak et al. (2014) synthesized novel derivatives that were screened for cytotoxicity against various cancer cell lines, including PANC-1, HepG2, and MCF7, demonstrating their potential as anticancer agents (Vinayak et al., 2014).

Enzyme Inhibition

1,3,4-oxadiazole compounds have also been studied for their enzyme inhibitory activities. Rehman et al. (2013) synthesized a series of 5-substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamides which exhibited significant activity against acetylcholinesterase, an enzyme target for treating neurodegenerative diseases (Rehman et al., 2013).

Optical Properties

Additionally, 1,3,4-oxadiazole derivatives have been researched for their optical properties, which could have applications in optoelectronics. Chandrakantha et al. (2011) investigated the nonlinear optical characterization of new 1,3,4-oxadiazoles, indicating their potential in optoelectronic applications (Chandrakantha et al., 2011).